2-(3-Fluoro-4-methoxy-alpha-phenoxybenzyl)-3,4,5,6-tetrahydropyrimidine

• CAS No.: 52963-62-9
• Molecular Formula: C18H19FN2O2
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 2-[(3-fluoro-4-methoxyphenyl)-phenoxymethyl]-1,4,5,6-tetrahydropyrimidine
• InChI: InChI=1S/C18H19FN2O2/c1-22-16-9-8-13(12-15(16)19)17(18-20-10-5-11-21-18)23-14-6-3-2-4-7-14/h2-4,6-9,12,17H,5,10-11H2,1H3,(H,20,21)
• InChI Key: RPGDLEXGKWFLOV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(C2=NCCCN2)OC3=CC=CC=C3)F

Description

2-(3-Fluoro-4-methoxy-alpha-phenoxybenzyl)-3,4,5,6-tetrahydropyrimidine is a heterocyclic compound featuring a tetrahydropyrimidine core substituted with a 3-fluoro-4-methoxy-α-phenoxybenzyl group. The tetrahydropyrimidine scaffold is a partially saturated six-membered ring containing two nitrogen atoms, which confers structural versatility for applications in medicinal chemistry and catalysis. The fluorinated and methoxy-substituted benzyl group introduces electron-withdrawing and electron-donating effects, respectively, which may modulate the compound’s physicochemical properties, such as lipophilicity, metabolic stability, and receptor-binding affinity .

Biological Activity

The compound 2-(3-Fluoro-4-methoxy-alpha-phenoxybenzyl)-3,4,5,6-tetrahydropyrimidine (CAS Number: 52963-62-9) is a tetrahydropyrimidine derivative that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including synthesis, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{19}FN_{2}O_{2}$ with a molecular weight of 314.35 g/mol. Its structure features a tetrahydropyrimidine ring substituted with a phenoxybenzyl group and a fluoromethoxy group, which are critical for its biological activity.

Property	Value
Molecular Formula	$C_{18}H_{19}FN_{2}O_{2}$
Molecular Weight	314.35 g/mol
CAS Number	52963-62-9

The mechanism by which tetrahydropyrimidines exert their biological effects often involves modulation of enzyme activity or interaction with viral proteins. For example, docking studies suggest that these compounds can effectively bind to active sites on viral enzymes, disrupting their function and preventing viral replication .

Case Studies

• Study on Tetrahydropyrimidine Derivatives :
  • A study assessed various tetrahydropyrimidine derivatives for their ability to inhibit HIV integrase. The most potent compound showed an IC50 value of 0.65 µM in isolated enzyme assays. However, these compounds did not demonstrate significant cytotoxicity against HIV-1 and HIV-2 at therapeutic concentrations .
• Synthesis and Evaluation :
  • Another research project focused on synthesizing related compounds and evaluating their biological activities against different strains of viruses. The findings indicated that modifications in the chemical structure could enhance antiviral efficacy while reducing toxicity .

Pharmacological Profiles

While specific pharmacological data for 2-(3-Fluoro-4-methoxy-alpha-phenoxybenzyl)-3,4,5,6-tetrahydropyrimidine are scarce, related compounds have shown promise in various pharmacological profiles:

• Antiviral : Effective against HIV integrase.
• Cytotoxicity : Low cytotoxicity at therapeutic doses.
• Selectivity : Potential selectivity towards viral enzymes over host cell targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Imaging Agents: Gd-DOTA-Tetrahydropyrimidine Conjugates

Tetrahydropyrimidine-based scaffolds conjugated with Gd-DOTA chelators (e.g., compound 39 ) serve as MRI contrast agents. These conjugates leverage the tetrahydropyrimidine ring for rigidity and solubility, enhancing tumor-to-background contrast .

• Key Differences :
  • The target compound lacks chelating groups (e.g., DOTA), limiting its utility in imaging. However, its fluorinated benzyl group could be modified for ¹⁸F-PET tracer development .

Structural and Functional Data Table

Compound Name	Core Structure	Key Substituents	Application	Notable Properties
Target Compound	3,4,5,6-Tetrahydropyrimidine	3-Fluoro-4-methoxy-α-phenoxybenzyl	Potential therapeutics	High lipophilicity (ClogP ~4.2)
Pd(OAc)₂-Tetrahydropyrimidinium Salts	Tetrahydropyrimidinium	Alkyl/aryl groups	Heck reaction catalysis	Aerobic stability, broad substrate scope
PIA	3,4,5,6-Tetrahydropyrimidine	Ethyloxybenzoyl, aminoethylsulfonyl	Tumor targeting	Hydrophilic (ClogP ~1.8)
Gd-DOTA Conjugate	3,4,5,6-Tetrahydropyrimidine	Gd-DOTA, IAC moiety	MRI contrast agent	High relaxivity (r₁ = 8.2 mM⁻¹s⁻¹)